Cas no 70681-39-9 ((3R)-3-hydroxy-5-phenylpent-4-enoic acid)
(3R)-3-hydroxy-5-phenylpent-4-enoic acid is a chiral β-hydroxy acid featuring a phenyl-substituted alkene moiety, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The (3R)-stereocenter ensures enantioselectivity, which is critical for asymmetric synthesis and bioactive compound development. Its structure combines hydroxyl and carboxylic acid functionalities, enabling further derivatization for fine chemical production. The conjugated phenyl-alkene group enhances reactivity in cross-coupling and cycloaddition reactions. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or prostaglandin analogs. High purity and well-defined stereochemistry make it a reliable building block for research and industrial applications requiring precise molecular control.
70681-39-9 structure
Product Name:(3R)-3-hydroxy-5-phenylpent-4-enoic acid
CAS No:70681-39-9
MF:C11H12O3
MW:192.211183547974
CID:5871145
PubChem ID:9990135
Update Time:2025-05-28
(3R)-3-hydroxy-5-phenylpent-4-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 70681-39-9
- EN300-1862433
- (3R)-3-hydroxy-5-phenylpent-4-enoic acid
- (3R,4E)-3-Hydroxy-5-phenyl-4-pentenoic acid
-
- Inchi: 1S/C11H12O3/c12-10(8-11(13)14)7-6-9-4-2-1-3-5-9/h1-7,10,12H,8H2,(H,13,14)/b7-6+/t10-/m0/s1
- InChI Key: JKDYSKHGCXBPQC-FGEFZZPRSA-N
- SMILES: O[C@@H](/C=C/C1C=CC=CC=1)CC(=O)O
Computed Properties
- Exact Mass: 192.078644241g/mol
- Monoisotopic Mass: 192.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 57.5Ų
(3R)-3-hydroxy-5-phenylpent-4-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1862433-0.05g |
(3R)-3-hydroxy-5-phenylpent-4-enoic acid |
70681-39-9 | 0.05g |
$1393.0 | 2023-09-18 | ||
| Enamine | EN300-1862433-0.1g |
(3R)-3-hydroxy-5-phenylpent-4-enoic acid |
70681-39-9 | 0.1g |
$1459.0 | 2023-09-18 | ||
| Enamine | EN300-1862433-0.25g |
(3R)-3-hydroxy-5-phenylpent-4-enoic acid |
70681-39-9 | 0.25g |
$1525.0 | 2023-09-18 | ||
| Enamine | EN300-1862433-0.5g |
(3R)-3-hydroxy-5-phenylpent-4-enoic acid |
70681-39-9 | 0.5g |
$1591.0 | 2023-09-18 | ||
| Enamine | EN300-1862433-1.0g |
(3R)-3-hydroxy-5-phenylpent-4-enoic acid |
70681-39-9 | 1g |
$1658.0 | 2023-06-03 | ||
| Enamine | EN300-1862433-2.5g |
(3R)-3-hydroxy-5-phenylpent-4-enoic acid |
70681-39-9 | 2.5g |
$3249.0 | 2023-09-18 | ||
| Enamine | EN300-1862433-5.0g |
(3R)-3-hydroxy-5-phenylpent-4-enoic acid |
70681-39-9 | 5g |
$4806.0 | 2023-06-03 | ||
| Enamine | EN300-1862433-10.0g |
(3R)-3-hydroxy-5-phenylpent-4-enoic acid |
70681-39-9 | 10g |
$7128.0 | 2023-06-03 | ||
| Enamine | EN300-1862433-1g |
(3R)-3-hydroxy-5-phenylpent-4-enoic acid |
70681-39-9 | 1g |
$1658.0 | 2023-09-18 | ||
| Enamine | EN300-1862433-5g |
(3R)-3-hydroxy-5-phenylpent-4-enoic acid |
70681-39-9 | 5g |
$4806.0 | 2023-09-18 |
(3R)-3-hydroxy-5-phenylpent-4-enoic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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